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Compound of Interest

Compound Name: 3-isopropenylipimeloyl-CoA

Cat. No.: B15598460

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure of 3-
isopropenylpimeloyl-CoA, a complex acyl-coenzyme A molecule. The information is curated
for professionals engaged in biochemical research and drug development.

Chemical Structure and Properties

3-Isopropenylpimeloyl-CoA is an acyl-CoA derivative formed from the formal condensation of
the thiol group of coenzyme A with the carboxyl group of 3-isopropenylpimelic acid[1]. Its
structure is characterized by a seven-carbon pimeloyl backbone, substituted with an
isopropenyl group at the third carbon position, and linked to a coenzyme A moiety via a
thioester bond.

Structural Diagram

The following diagram illustrates the key functional components of the 3-isopropenylpimeloyl-
CoA molecule, highlighting the Coenzyme A, the pimeloyl linker, and the isopropenyl group.

Caption: Simplified structure of 3-isopropenylpimeloyl-CoA.

Quantitative Data

The following table summarizes the key quantitative properties of 3-isopropenylpimeloyl-CoA
as identified from public chemical databases.
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Property Value Source
Molecular Formula C31H50N7019P3S [1112]
Molecular Weight 949.8 g/mol [1]
Monoisotopic Mass 949.20953 Da [2]
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Synthesis and Metabolism

Detailed experimental protocols for the chemical synthesis of 3-isopropenylpimeloyl-CoA are
not readily available in the surveyed literature. General methods for the synthesis of CoA esters
have been described, which typically involve the acylation of Coenzyme A[4]. However, a
specific application of these methods to 3-isopropenylpimelic acid has not been detailed.

Information regarding the specific metabolic pathways involving 3-isopropenylpimeloyl-CoA
is also limited. While it is structurally related to intermediates in fatty acid and polyketide
metabolism, its precise biological role, the enzymes responsible for its synthesis and
degradation, and its involvement in signaling pathways have not been well-characterized in the
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available scientific literature. It is known to be an acyl-CoA, a class of molecules central to
many metabolic processes|[3][5]. Further research is required to elucidate the specific biological
context of 3-isopropenylpimeloyl-CoA.

Experimental Protocols

Due to the limited information on the synthesis and metabolic role of 3-isopropenylpimeloyl-
CoA, no specific, validated experimental protocols for its study are available in the provided
search results. Researchers interested in this molecule may need to adapt general protocols
for the analysis of other acyl-CoA thioesters.

Logical Relationships and Workflows

Given the absence of defined metabolic or signaling pathways for 3-isopropenylpimeloyl-
CoA, a diagrammatic representation of its logical relationships or experimental workflows
cannot be constructed at this time. The fundamental known relationship is its formation from 3-
isopropenylpimelic acid and Coenzyme A.
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Caption: Hypothetical enzymatic synthesis of 3-isopropenylpimeloyl-CoA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.medchemexpress.com/3-isopropenylpimeloyl-coa.html?locale=ko-KR
https://www.alfachemic.com/nanozymes/product/isopropenylpimeloyl-coa-552139.html
https://www.benchchem.com/product/b15598460?utm_src=pdf-body
https://www.benchchem.com/product/b15598460?utm_src=pdf-body
https://www.benchchem.com/product/b15598460?utm_src=pdf-body
https://www.benchchem.com/product/b15598460?utm_src=pdf-body
https://www.benchchem.com/product/b15598460?utm_src=pdf-body
https://www.benchchem.com/product/b15598460?utm_src=pdf-body-img
https://www.benchchem.com/product/b15598460?utm_src=pdf-body
https://www.benchchem.com/product/b15598460?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. 3-isopropenylpimeloyl-CoA | C31H50N7019P3S | CID 53262276 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. PubChemlLite - 3-isopropenylpimeloyl-coa (C31H50N7019P3S) [pubchemlite.lcsb.uni.lu]
e 3. medchemexpress.com [medchemexpress.com]

e 4. mdpi.com [mdpi.com]

e 5. alfachemic.com [alfachemic.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to 3-Isopropenylpimeloyl-
CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598460#what-is-the-structure-of-3-
isopropenylpimeloyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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